Cas no 1291860-29-1 (N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291860-29-1
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5323093
• Update Time: 2025-08-05

N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-(4-ethylanilino)-2H-triazole-4-carboxamide
• N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H19N5O/c1-2-13-8-10-15(11-9-13)20-17-16(21-23-22-17)18(24)19-12-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,19,24)(H2,20,21,22,23)
• InChI Key： XGXQHXZXWAZFOC-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=C(CC)C=C2)C(C(NCC2=CC=CC=C2)=O)=NN1

Additional information on N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-Benzyl-5-[(4-Ethylphenyl)amino]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291860-29-1) is a fascinating molecule with a unique structure and a wide range of potential applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of a benzyl group and an ethylphenylamino substituent adds complexity to its structure, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of triazole derivatives in drug discovery. The N-benzyl group in this compound is known to enhance lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the 4-carboxamide functional group provides versatility in chemical modifications, enabling the synthesis of derivatives with diverse biological activities. The (4-ethylphenyl)amino substituent introduces steric and electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various methods to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. It has been investigated as a potential inhibitor of certain enzymes and receptors involved in disease pathways. For example, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer drug development. Furthermore, its triazole ring is known to exhibit anti-inflammatory and antioxidant properties, which could be exploited in the development of novel therapeutic agents.

The CAS No. 1291860-29-1 designation ensures that this compound is uniquely identified in scientific literature and databases. This is particularly important for researchers who rely on accurate data for their studies. The compound's physical properties, such as its melting point and solubility, have been characterized using advanced analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC).

From an environmental perspective, the biodegradability and toxicity of N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide have been assessed to ensure its safe use in industrial and pharmaceutical settings. These studies are critical for compliance with regulatory standards and for minimizing ecological impact.

In conclusion, N-benzyl-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291860